Cas no 2137536-37-7 (2-(4-Fluorophenyl)-2-methyl-3-(phenylmethoxycarbonylamino)propanoic acid)

• Product Name: 2-(4-Fluorophenyl)-2-methyl-3-(phenylmethoxycarbonylamino)propanoic acid
• CAS No: 2137536-37-7
• MF: C₁₈H₁₈FNO₄
• MW: 331.338228702545
• CID: 5296988
• Update Time: 2025-11-07

2-(4-Fluorophenyl)-2-methyl-3-(phenylmethoxycarbonylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(benzyloxy)carbonyl]amino}-2-(4-fluorophenyl)-2-methylpropanoic acid
• 2-(4-Fluorophenyl)-2-methyl-3-(phenylmethoxycarbonylamino)propanoic acid
• Benzeneacetic acid, 4-fluoro-α-methyl-α-[[[(phenylmethoxy)carbonyl]amino]methyl]-

• Inchi： 1S/C18H18FNO4/c1-18(16(21)22,14-7-9-15(19)10-8-14)12-20-17(23)24-11-13-5-3-2-4-6-13/h2-10H,11-12H2,1H3,(H,20,23)(H,21,22)
• InChI Key： FBSFVRCKXQFMNZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C(=O)O)(C)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 431
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6

Additional information on 2-(4-Fluorophenyl)-2-methyl-3-(phenylmethoxycarbonylamino)propanoic acid

Compound 2137536-37-7: 2-(4-Fluorophenyl)-2-methyl-3-(phenylmethoxycarbonylamino)propanoic Acid

The compound with CAS number 2137536-37-7, known as 2-(4-Fluorophenyl)-2-methyl-3-(phenylmethoxycarbonylamino)propanoic acid, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which includes a fluorophenyl group, a methyl group, and a phenylmethoxycarbonylamino substituent. These functional groups contribute to its diverse chemical properties and reactivity.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and material science. The presence of the 4-fluorophenyl group in this compound makes it particularly interesting for researchers exploring the effects of fluorine substitution on molecular behavior. Fluorine, being highly electronegative, can significantly influence the electronic properties of the molecule, potentially enhancing its bioavailability or stability in certain environments.

The methyl group attached to the central carbon atom adds to the steric bulk of the molecule, which can play a crucial role in determining its conformational flexibility and interactions with other molecules. This steric effect is often exploited in the design of pharmaceutical agents to optimize their binding affinity to target proteins or enzymes.

The phenylmethoxycarbonylamino group introduces additional complexity to the molecule. This group is known for its ability to participate in hydrogen bonding and other non-covalent interactions, which are essential for molecular recognition and binding in biological systems. Recent research has shown that such groups can enhance the solubility and bioavailability of drugs, making them more effective in therapeutic applications.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps typically involve the formation of intermediates with the desired functional groups, followed by precise coupling reactions to assemble the final product. Researchers have explored various strategies to optimize the synthesis process, including the use of catalytic systems and green chemistry principles to minimize environmental impact.

The application potential of this compound is vast. In pharmaceutical research, it could serve as a lead compound for developing new drugs targeting specific diseases. For instance, its structure suggests potential activity as an enzyme inhibitor or receptor modulator. Recent advancements in computational chemistry have enabled researchers to predict its binding affinity to various targets with high accuracy, facilitating its evaluation as a drug candidate.

In addition to pharmaceutical applications, this compound could find uses in material science and biotechnology. Its unique functional groups make it suitable for applications such as polymer synthesis or as a building block for more complex molecular architectures. Researchers are also investigating its potential as a catalyst or ligand in asymmetric synthesis, where its stereochemical properties could play a critical role.

From an environmental perspective, understanding the fate and behavior of this compound in natural systems is crucial. Studies are ongoing to assess its biodegradability and toxicity under different conditions. These investigations are essential for ensuring that any industrial or commercial applications do not pose risks to ecosystems or human health.

In conclusion, the compound with CAS number 2137536-37-7 represents a promising area of research with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further exploration in drug discovery, material science, and environmental chemistry. As research continues to uncover its full potential, this compound will undoubtedly contribute significantly to advancements in these fields.